Cas no 40026-13-9 (3'-fluorothymidine-5'-triphosphate)

• Product Name: 3'-fluorothymidine-5'-triphosphate
• CAS No: 40026-13-9
• MF: C₁₀H₁₆FN₂O₁₃P₃
• MW: 484.159329414368
• CID: 925182
• PubChem ID: 162005
• Update Time: 2025-04-19

3'-fluorothymidine-5'-triphosphate Chemical and Physical Properties

Names and Identifiers

• 3'-fluorothymidine-5'-triphosphate
• [[(2R,3S,5R)-3-fluoro-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• BDBM50164650
• [[[3-fluoro-5-(5-methyl-2,4-dioxo-1H-pyrimidin-1-yl)-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxyphosphonic acid
• FLT-TP
• 2'-F-TTP
• CHEMBL191725
• 40026-13-9
• 3'-F-dTTP
• 3'-Fluoro-3'-deoxythymidine triphosphate
• 2'-Fluorothymidine-5'-Triphosphate
• [[(2R,3S,5R)-3-fluoro-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• FdTTP
• 3'-deoxy-3'-fluorothymidine triphosphate
• 3'-FT-TP
• 3'-FddTTP
• 3'-Fluoro-2',3'-dideoxythymidine-5'- triphosphate
• CAS 40026-13-9
• SCHEMBL7192376
• Thymidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-3'-fluoro-
• DTXSID60193088

• Inchi： 1S/C10H16FN2O13P3/c1-5-3-13(10(15)12-9(5)14)8-2-6(11)7(24-8)4-23-28(19,20)26-29(21,22)25-27(16,17)18/h3,6-8H,2,4H2,1H3,(H,19,20)(H,21,22)(H,12,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1
• InChI Key： UNKRRBWXJZNMAN-XLPZGREQSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)F

Computed Properties

• Exact Mass: 483.98492772g/mol
• Monoisotopic Mass: 483.98492772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 219Ų